1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide

• IUPAC Name: 2,5-dimethyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C6H8N4O3/c1-3-4(10(12)13)5(6(7)11)9(2)8-3/h1-2H3,(H2,7,11)
• InChI Key: JZIBSZJXVQEBEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1[N+](=O)[O-])C(=O)N)C
• Molecular Formula: C6H8N4O3
• DSSTOX Substance ID: DTXSID30361191
• Molecular Weight: 184.15 g/mol
• CAS RN: 78208-58-9

Description

1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide is a compound that belongs to the class of pyrazole derivatives. Pyrazole derivatives have been found to exhibit potent fungicidal and insecticidal activities.

Synthesis Analysis

The synthesis of 1H-pyrazole-5-carboxamide derivatives, including 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide, involves a facile method. The structures of these compounds are characterized by 1H NMR, mass spectrometry, and elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide is characterized by the presence of a pyrazole ring, which is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Chemical Reactions Analysis

Pyrazole compounds, including 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide, can undergo various chemical reactions. For instance, they can participate in [3 + 2] cycloaddition reactions, condensations with ketones and aldehydes, and oxidation reactions.

Scientific Research Applications

Synthesis and Structural Studies

• A study by Ozerova et al. (2015) presents a new approach to synthesizing 3,5-dimethyl-N-nitro-1H-pyrazole-1-carboxamidine, a structurally related compound, highlighting the potential of 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide in synthetic chemistry. The synthesis involved condensing 1-amino-2-nitroguanidine with pentane-2,4-dione under alkaline catalysis and characterized the structure using NMR, IR spectroscopy, and X-ray diffraction analysis Ozerova, Efimova, Novikova, Gurzhii, & Berestovitskaya, 2015.

Spectroscopic Characterization and Complex Formation

• Pogány et al. (2008) conducted a joint experimental and theoretical study of 3,5-dimethyl-1H-pyrazole-1-carboxamidine and its complexes, demonstrating the use of 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide in spectroscopic studies and complex formation. They used FT-IR experiments and DFT-derived scaled quantum mechanical force field for normal coordinate analysis Pogány, Kovács, Szécsényi, & Leovac, 2008.

Optimization of Synthesis for Guanidines

• Castillo-Meléndez and Golding (2004) optimized the synthesis of the useful reagent 3,5-dimethyl-N-nitro-1-pyrazole-1-carboxamidine (DMNPC) for the preparation of guanidines via nitroguanidines. This research highlights the practical applications of derivatives of 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide in synthetic processes Castillo-Meléndez & Golding, 2004.

DNA Binding and Cytotoxicity Studies

• Reddy et al. (2017) synthesized a series of bis-pyrazoles from 3,5-dimethyl pyrazole, indicating the relevance of similar compounds in pharmacological research. They explored the interaction of these compounds with DNA through molecular docking and absorption spectroscopic technique, as well as their cytotoxicity against various cancer cell lines Reddy, Aruna, Manisha, Srihari, Babu, Vijayakumar, Sarveswari, Priya, Amrita, & Siva, 2017.

Mechanism of Action

While the specific mechanism of action for 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxamide is not mentioned in the search results, it’s known that pyrazole derivatives can exhibit fungicidal and insecticidal activities.

Synthesis routes and methods I

Procedure details

To 1,3-dimethyl-4-nitro-1H-pyrazole-5-carboxylic acid (1.08 g, 5.84 mmol) in anhydrous dichloromethane (DCM) (25 mL) and DMF (0.5 mL) was added dropwise oxalyl chloride (0.74 mL, 8.77 mmol, 1.5 eq.) over 10 minutes. The reaction mixture was stirred at RT under N2 for 17 hours. Volatile solvent was evaporated in vacuo, and the crude material dissolved in anhydrous THF (20 mL) and acetone (10 mL). Concentrated aqueous ammonium hydroxide (5.0 mL, 128.4 mmol, 22 eq.) was added slowly, and the reaction mixture was stirred at RT for 16 hours. The reaction mixture was concentrated in vacuo, and the residue was diluted with ethyl acetate. The organic layer was washed with saturated aqueous solution of sodium bicarbonate, water and brine, dried (Na2SO4), filtered and concentrated in vacuo. Trituration from ether-heptane afforded the desired product as a white solid (550.0 mg, 51.5%). 1H NMR (DMSO-d6, 500 MHz) δ ppm 8.39 (broad s, 1H), 8.21 (broad s, 1H), 3.77 (s, 3H), 2.42 (s, 3H).

Synthesis routes and methods II

Procedure details

27.2 g of 1,3-dimethyl-4-nitropyrazole-5-carbonitrile and 65 ml of concentrated sulfuric acid are stirred at 80° C. for 6 hours. The mixture is poured into 700 g of ice and water, and the precipitate is filtered off and suspended in ice-water; the suspension is neutralized with sodium bicarbonate to yield 27.3 g of 1,3-dimethyl-4-nitropyrazole-5-carboxamide, mp 164° to 165° C.